1-[4-(4-chlorophenyl)piperazino]-2-{1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indol-3-yl}-1,2-ethanedione

• IUPAC Name: 1-[4-(4-chlorophenyl)piperazin-1-yl]-2-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]indol-3-yl]ethane-1,2-dione
• InChI: InChI=1S/C26H19Cl2F3N4O2/c27-17-5-7-18(8-6-17)33-9-11-34(12-10-33)25(37)23(36)20-15-35(22-4-2-1-3-19(20)22)24-21(28)13-16(14-32-24)26(29,30)31/h1-8,13-15H,9-12H2
• InChI Key: YFEKYCNPTXOJQU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)C(=O)C3=CN(C4=CC=CC=C43)C5=C(C=C(C=N5)C(F)(F)F)Cl
• Molecular Formula: C26H19Cl2F3N4O2
• Molecular Weight: 547.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a piperazine ring, a pyridine ring, and an indole ring, all of which are common structures in many pharmaceutical compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperazine ring, the introduction of the chlorophenyl group, and the formation of the indole ring with the pyridinyl group. The synthesis of piperazine derivatives often involves cyclization of 1,2-diamine derivatives with sulfonium salts.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The piperazine ring provides a basic nitrogen atom, the pyridine ring contributes a polar nitrogen atom, and the indole ring provides a nonpolar aromatic system.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. The piperazine ring’s nitrogen atoms could potentially participate in acid-base reactions. The chlorophenyl and pyridinyl groups might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar pyridine ring and the basic piperazine ring could enhance its solubility in polar solvents.

Scientific Research Applications

• Harmonic Generation : Second and third harmonic generation studies confirm its potential. At five different characteristic wavelengths, the compound demonstrates significantly higher static and dynamic polarizability compared to urea. .

Computational Chemistry

Given the availability of computational data, researchers can use this compound as a benchmark for testing quantum mechanical methods. .

Future Directions

The future research directions for this compound could include further exploration of its potential biological activity, optimization of its synthesis, and investigation of its physical and chemical properties.